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Compound of Interest

Compound Name: 2-Propyloctanoic acid

CAS No.: 31080-41-8

Cat. No.: B1606277

Get Quote

This guide provides a comprehensive overview of 2-propyloctanoic acid, a molecule of

significant interest in the field of drug discovery and development. We will delve into its

fundamental chemical identifiers, physicochemical properties, synthesis, and known biological

activities, with a particular focus on its potential as a therapeutic agent. This document is

intended for researchers, scientists, and professionals in the pharmaceutical and biotechnology

industries.

Chemical Identity and Molecular Descriptors
A precise understanding of a compound's identity is paramount for any scientific endeavor. 2-
Propyloctanoic acid is a branched-chain fatty acid. Its unique structure gives rise to specific

chemical and biological properties. The following table summarizes its key identifiers.[1][2]
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Identifier Value Source

CAS Number 31080-41-8
CAS Common Chemistry; EPA

DSSTox[1]

PubChem CID 552716 PubChem[1]

IUPAC Name 2-propyloctanoic acid PubChem[1]

Molecular Formula C11H22O2 PubChem[1]

Molecular Weight 186.29 g/mol PubChem[1]

InChI

InChI=1S/C11H22O2/c1-3-5-6-

7-9-10(8-4-2)11(12)13/h10H,3-

9H2,1-2H3,(H,12,13)

PubChem[1]

InChIKey
YCYMCMYLORLIJX-

UHFFFAOYSA-N
PubChem[1]

SMILES CCCCCCC(CCC)C(=O)O PubChem[1]

Synonyms Octanoic acid, 2-propyl- PubChem[1]

Below is a diagram illustrating the key chemical identifiers for 2-propyloctanoic acid and their

relationships.
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Chemical Identifiers

Molecular Representations

2-Propyloctanoic Acid

CAS: 31080-41-8 PubChem CID: 552716IUPAC Name

Formula: C11H22O2 SMILES InChI

Click to download full resolution via product page

Key identifiers and molecular representations of 2-propyloctanoic acid.

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its behavior in

biological systems and its suitability for drug development. While experimentally determined

data for 2-propyloctanoic acid are not readily available in public databases, computed

properties provide valuable estimates.
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Property Value Notes

XLogP3 3.7
Computed by XLogP3 3.0.

Indicates good lipophilicity.[1]

Hydrogen Bond Donor Count 1 The carboxylic acid proton.[1]

Hydrogen Bond Acceptor

Count
2

The two oxygen atoms of the

carboxyl group.[1]

Rotatable Bond Count 8
Indicates conformational

flexibility.

Note on Experimental Data: It is highly recommended that researchers obtain lot-specific,

experimentally determined data for properties such as boiling point, melting point, density, and

pKa from the supplier or through in-house analysis, as these values are crucial for accurate

experimental design and interpretation.

Synthesis of (R)-2-Propyloctanoic Acid
The enantiomerically pure (R)-2-propyloctanoic acid has been identified as a promising

therapeutic agent for Alzheimer's disease. A practical, large-scale synthesis has been reported,

which is crucial for advancing its development.[3] The following is a summary of the synthetic

approach.

The synthesis utilizes Oppolzer's camphorsultam as a chiral auxiliary to introduce the desired

stereochemistry. A key innovation in the reported method is a novel procedure for the removal

of the chiral auxiliary using a combination of tetrabutylammonium hydroxide and hydrogen

peroxide, which provides the final product in high yield and high optical purity.[3]

Conceptual Workflow for the Synthesis of (R)-2-Propyloctanoic Acid:

Starting Materials
(e.g., Octanoyl Chloride)

Acylation of
Chiral Auxiliary

Oppolzer's Camphorsultam

Alkylation with
Propyl Iodide

Cleavage of
Chiral Auxiliary (R)-2-Propyloctanoic Acid
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Conceptual workflow for the asymmetric synthesis of (R)-2-propyloctanoic acid.

For a detailed, step-by-step experimental protocol, researchers are directed to the primary

literature.[3]

Biological Activity and Therapeutic Potential
The primary therapeutic interest in 2-propyloctanoic acid, specifically the (R)-enantiomer, lies

in its potential for the treatment of neurodegenerative diseases, most notably Alzheimer's

disease.[3] While the precise mechanism of action is still under investigation, its structural

similarity to other branched-chain fatty acids with known neurological effects suggests potential

modulation of inflammatory pathways and glial cell activity.

The calcium-binding protein S100B has been implicated in the pathology of Alzheimer's

disease and other neurological disorders.[4] Inhibitors of S100B are being actively researched

as potential therapeutics.[5][6] It is plausible that (R)-2-propyloctanoic acid may exert its

neuroprotective effects through the inhibition of S100B or related pathways, thereby reducing

neuroinflammation and promoting neuronal survival.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-propyloctanoic acid is not widely available in public

databases. Therefore, it is essential to handle this compound with the care appropriate for a

novel chemical entity. General precautions for handling carboxylic acids should be followed.

Based on data for similar compounds, such as 2-propylpentanoic acid, the following hazards

may be anticipated and should be mitigated with appropriate personal protective equipment

(PPE) and engineering controls.

Potential Hazards: May cause skin and eye irritation or burns. May be harmful if swallowed

or inhaled.

Recommended PPE: Safety goggles, chemical-resistant gloves, and a lab coat. Work should

be conducted in a well-ventilated area or a chemical fume hood.
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Researchers must consult the SDS provided by the specific supplier before handling this

compound.

Analytical Methods
The characterization and quantification of 2-propyloctanoic acid are essential for research

and development. Standard analytical techniques for carboxylic acids are applicable.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for

structural confirmation. Spectral data for 2-propyloctanoic acid is available on public

databases such as PubChem.[2]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for the

analysis of volatile carboxylic acids. Derivatization to more volatile esters may be employed

to improve chromatographic performance. GC-MS data for 2-propyloctanoic acid can also

be found on PubChem.[2]

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV or mass

spectrometric detection can be used for the quantification of 2-propyloctanoic acid in

various matrices.

Conclusion
2-Propyloctanoic acid, particularly its (R)-enantiomer, represents a compound of significant

interest for the development of novel therapeutics for neurodegenerative diseases. This guide

has provided a comprehensive overview of its chemical identifiers, physicochemical properties,

a practical synthetic route to the optically active form, and its potential biological applications.

As research into this molecule continues, a deeper understanding of its mechanism of action

and clinical potential will undoubtedly emerge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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